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Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757

Audience: Researchers, scientists, and drug development professionals.

Abstract: (1,2-Dibromoethyl)benzene, also known as styrene dibromide, is a versatile organic
compound recognized as a potential intermediate in the synthesis of specialty chemicals,
including agrochemicals and pharmaceuticals.[1] Its brominated structure provides reactive
sites for further functionalization, making it a subject of interest in chemical research and
development.[1] However, specific, contemporary applications of (1,2-Dibromoethyl)benzene
as a direct precursor to commercial agrochemicals are not extensively documented in publicly
available literature. The most pertinent, though now largely historical, application for a
structurally similar compound is the use of 1,2-dibromoethane (ethylene dibromide, EDB) as a
soil fumigant for nematode control, a practice that has been curtailed due to significant health
and environmental concerns.

This document provides an overview of the known characteristics of (1,2-
Dibromoethyl)benzene, its potential synthetic utility, and a representative, hypothetical
protocol for its use as a chemical intermediate.

Chemical and Physical Properties

(1,2-Dibromoethyl)benzene is a white to light yellow crystalline powder.[1] A summary of its
key properties is presented below for reference.
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Property Value Source

Styrene dibromide, 1,2-
Synonyms ] [1][2]
Dibromo-1-phenylethane

CAS Number 93-52-7 [11[3][4]
Molecular Formula CsHsBr2 [11[3]
Molecular Weight 263.96 g/mol [11[3]
Melting Point 68-73 °C [4]
Boiling Point 139-141 °C (at 15 mmHg) [4]
Density 1.74 g/mL [4]
Appearance White to light yellow crystal 0]
powder
Storage Storeat0-8°C [1]

Potential Applications in Agrochemical Synthesis

While specific fungicides, herbicides, or insecticides directly synthesized from (1,2-
Dibromoethyl)benzene are not prominent in current literature, its chemical structure suggests
potential utility in several synthetic pathways:

e Precursor to Vinyl Bromides: (1,2-Dibromoethyl)benzene can undergo dehydrobromination
to yield vinyl bromides like B-bromostyrene. These vinyl halides are versatile intermediates in
organic synthesis, enabling the formation of carbon-carbon bonds through cross-coupling
reactions (e.g., Suzuki, Heck) to build more complex molecular scaffolds required for modern
pesticide discovery.[5]

 Intermediate for Phenylacetylene Derivatives: Through double dehydrobromination, (1,2-
Dibromoethyl)benzene can be converted to phenylacetylene.[6] Phenylacetylene and its
derivatives are building blocks for a variety of biologically active molecules, including some
with fungicidal or insecticidal properties.
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o Analogue for Soil Fumigants (Historical Context): Simple halogenated hydrocarbons have
historically been used as soil fumigants and nematicides. For example, 1,2-dibromoethane
(EDB) was a major soil fumigant used for crops like vegetables and pineapples before being
phased out due to its carcinogenic properties. By analogy, (1,2-Dibromoethyl)benzene
could possess similar, albeit untested and undocumented, biocidal activity. However, given
the toxicity profile of related compounds, its use in this manner is not recommended without
extensive toxicological evaluation.[2]

The logical relationship between (1,2-Dibromoethyl)benzene and related compounds with
roles in agrochemical or chemical synthesis is illustrated below.
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Figure 1: Relationship of (1,2-Dibromoethyl)benzene to related compounds.

Experimental Protocols

The following protocols are representative examples of chemical transformations that (1,2-
Dibromoethyl)benzene can undergo. These are foundational reactions that could be part of a
larger synthetic scheme for developing novel agrochemicals.

Protocol 1: Synthesis of (1,2-Dibromoethyl)benzene
from Styrene
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This protocol describes the bromination of styrene to produce (1,2-Dibromoethyl)benzene, a
common laboratory preparation.[6]

Materials:

o Styrene (52 g)

e Bromine (80 g)

e Carbon tetrachloride (150 mL total)
» Round-bottom flask

e Dropping funnel

 Stirring apparatus

* Ice bath

Procedure:

e Dissolve 52 g of styrene in 50 mL of carbon tetrachloride in a round-bottom flask equipped
with a stirrer.

e Cool the flask in an ice-salt bath to between -10 and -15 °C.

o Separately, prepare a solution of 80 g of bromine in 100 mL of carbon tetrachloride and place
it in a dropping funnel.

o Slowly add the bromine solution to the stirred styrene solution, maintaining the reaction
temperature between -10 and -15 °C.

 After the addition is complete, continue stirring for a short period. The product, styrene
dibromide, will precipitate from the solution.

o Filter the solid product and allow it to air dry.

e The typical yield for this reaction is high, often between 90-95%.[6]
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The workflow for this synthesis is outlined below.
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Figure 2: Workflow for the synthesis of (1,2-Dibromoethyl)benzene.

Protocol 2: Hypothetical Dehydrobromination to f3-
Bromostyrene

This protocol is a representative method for the elimination of HBr from (1,2-
Dibromoethyl)benzene to form B-bromostyrene, a useful synthetic intermediate.
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Materials:

(1,2-Dibromoethyl)benzene (1 mole equivalent)

Potassium hydroxide (KOH) (1.5 mole equivalents)

Ethanol

Round-bottom flask with reflux condenser

Heating mantle

Procedure:

In a round-bottom flask, dissolve (1,2-Dibromoethyl)benzene in a sufficient volume of
ethanol.

Add powdered potassium hydroxide to the solution.

Heat the mixture to reflux and maintain for 2-3 hours, monitoring the reaction progress by
thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a larger volume of cold water to precipitate the organic
product.

Extract the agueous mixture with a suitable organic solvent (e.g., diethyl ether or
dichloromethane).

Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to yield crude -
bromostyrene.

Purify the product via distillation or column chromatography as needed.

Safety and Handling
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(1,2-Dibromoethyl)benzene is classified as a corrosive solid and should be handled with
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat.[3][7] It is known to cause severe skin burns and eye damage.[2] Work should be
conducted in a well-ventilated fume hood. The compound is also a lacrimator, meaning it can
irritate the eyes and cause tearing.[2] All transportation and disposal must follow local and
international regulations for dangerous goods.[3]

Disclaimer: The information provided in these notes is for research and development purposes
only. (1,2-Dibromoethyl)benzene is not an approved agrochemical product. Any consideration
for its use in agrochemical applications would require extensive efficacy, toxicological, and
environmental impact studies in compliance with regulatory standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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